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Compound of Interest

Fmoc-D-2,4,5-
Compound Name: ) ,
trifluorophenylalanine

CAS No.: 1217837-13-2

Cat. No.: B2438457

Get Quote

Executive Summary

Fmoc-D-2,4,5-trifluorophenylalanine (CAS: 1217837-13-2) is a specialized, non-
proteinogenic amino acid used critically in peptide engineering and medicinal chemistry.[1] The
introduction of three fluorine atoms onto the phenyl ring significantly alters the residue's
electronic and physicochemical profile compared to native phenylalanine.

For drug development professionals, this compound serves two primary functions:

» Metabolic Stability: The fluorine substitutions at the 2, 4, and 5 positions block common sites
of metabolic oxidation (P450 metabolism), extending the half-life of peptide therapeutics.

 Lipophilicity & Binding: The electron-withdrawing nature of fluorine reduces the electron
density of the aromatic ring, facilitating unique
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stacking interactions and increasing overall lipophilicity (LogP), which can enhance
membrane permeability.

This guide provides authoritative solubility data, dissolution protocols, and handling strategies
to ensure optimal incorporation into Solid Phase Peptide Synthesis (SPPS) workflows.

Physicochemical Profile

Before addressing solubility, verify the compound identity using the parameters below.

Property Data
Compound Name Fmoc-D-2,4,5-trifluorophenylalanine
CAS Number 1217837-13-2

Molecular Formula

Molecular Weight 441.40 g/mol

Appearance White to off-white powder
Stereochemistry D-configuration

Protecting Group Fmoc (9-Fluorenylmethyloxycarbonyl)

Solubility Landscape

The solubility of Fmoc-D-2,4,5-trifluorophenylalanine is governed by the lipophilic Fmoc
group and the hydrophobic trifluorophenyl side chain. It exhibits negligible solubility in aqueous
media but high solubility in polar aprotic solvents used in synthesis.

Quantitative Solubility Data

Data represents saturation limits at 25°C. Values are derived from standard SPPS protocols
and structural analog behavior.
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. . Approx. L.
Solvent Solubility Rating . Application Notes
Concentration
Primary solvent for
DMF _ o
) ) High 0.5M-08M SPPS activation and
(Dimethylformamide) )
coupling.
Preferred for reducing
NMP (N-Methyl-2- _ o
) High 0.5M-09M aggregation in difficult
pyrrolidone)
sequences.
Used for stock
DMSO (Dimethyl ) solutions in biological
) High ~100 mg/mL o
sulfoxide) assays; difficult to
remove in SPPS.
Requires sonication;
Methanol / Ethanol Moderate <10 mg/mL not recommended for
coupling reactions.
Compound
precipitates
Water Insoluble < 0.1 mg/mL ) )
immediately upon
addition.
Soluble, but often
DCM .
Moderate 0.1M-03M requires a co-solvent

(Dichloromethane)

(DMF) for stability.

Critical Solubility Insights

e Aggregation Risk: While the monomer dissolves well, the incorporation of 2,4,5-

trifluorophenylalanine into a peptide chain significantly increases the hydrophobicity of the

growing sequence. This often leads to on-resin aggregation. Recommendation: Use NMP as

the primary solvent or a solvent system containing "magic mixture" additives (e.g., ethylene

glycol) if the peptide sequence is prone to aggregation.

» Sonication: The trifluoro-substitution can increase crystal lattice energy. Brief sonication (1-3

minutes) is standard protocol to ensure complete dissolution in DMF, preventing micro-
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particulates that clog synthesizer lines.

Technical Workflow: SPPS Integration

The following protocol ensures the integrity of the amino acid during the critical activation step.

Step-by-Step Dissolution & Coupling Protocol

Reagents Required:

Fmoc-D-2,4,5-trifluorophenylalanine[1]

Solvent: Anhydrous DMF or NMP (Peptide grade, amine-free)

Activator: DIC/Oxyma Pure or HATU/HOAt

Base: DIPEA (Diisopropylethylamine)

Protocol:

Calculation: Calculate the required mass for a 0.2 M to 0.5 M concentration.

o Example: For 1 mmol scale (5 equivalents), weigh 2.207 g (5 mmol) of amino acid.

» Solvation: Add 75% of the calculated volume of DMF/NMP.

» Dispersion: Vortex for 30 seconds. If the solution is cloudy, sonicate at 40 kHz for 2 minutes.
o Checkpoint: Solution must be optically clear.

» Activation: Add the coupling reagent (e.g., 5 mmol HATU) dissolved in the remaining solvent
volume.

o Base Addition: Add DIPEA (10 mmol) immediately prior to adding the mixture to the resin.
o Note: Fluorinated phenylalanines have electron-deficient aromatic rings, but the

-amine nucleophilicity (post-deprotection) is generally sufficient. The activation of the
carboxylic acid proceeds normally.
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Workflow Visualization

The following diagram illustrates the decision logic for handling this hydrophobic residue during
synthesis.

Start: Fmoc-D-2,4,5-F3-Phe Solid

Select Solvent:
DMF (Standard) or NMP (Aggregating Seq)

l

Add Solvent to reach 0.5 M

'

Visual Inspection:
Is solution clear?

No (Cloudy/Particulates) Yes

Sonicate (40kHz, 2 min) Add Activator (DIC/Oxyma or HATU)

Proceed to Coupling

Click to download full resolution via product page

Caption: Logic flow for the dissolution and activation of Fmoc-D-2,4,5-trifluorophenylalanine
in SPPS.

Storage & Stability
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To maintain the solubility profile and chemical integrity described above, adhere to these
storage parameters:

o Temperature: Store at +2°C to +8°C (Long term: -20°C).

e Atmosphere: Store under inert gas (Argon/Nitrogen) if possible. Fluorinated derivatives are
generally stable, but moisture absorption can hydrolyze the Fmoc group over time, leading to
insolubility (due to free amine formation and polymerization).

» Hygroscopicity: Allow the bottle to warm to room temperature before opening to prevent
condensation. Water contamination in the solid powder is the #1 cause of poor solubility in
DMF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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